Cas no 2172564-42-8 (1-(pyridin-2-yl)ethane-1-sulfonyl fluoride)

1-(Pyridin-2-yl)ethane-1-sulfonyl fluoride is a sulfonyl fluoride derivative featuring a pyridine moiety, making it a valuable intermediate in medicinal chemistry and chemical biology. Its reactive sulfonyl fluoride group enables selective covalent modification of target proteins, particularly serine hydrolases, under physiological conditions. The pyridine ring enhances solubility and provides a handle for further functionalization. This compound is useful in activity-based protein profiling (ABPP) and inhibitor development due to its stability in aqueous environments and selectivity toward specific enzyme classes. Its structural features make it a versatile tool for probing biological systems and designing covalent inhibitors with tunable reactivity.
1-(pyridin-2-yl)ethane-1-sulfonyl fluoride structure
2172564-42-8 structure
Product Name:1-(pyridin-2-yl)ethane-1-sulfonyl fluoride
CAS No:2172564-42-8
MF:C7H8FNO2S
MW:189.207324028015
CID:6227776
PubChem ID:165868870
Update Time:2025-06-08

1-(pyridin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride
    • EN300-1450928
    • 2172564-42-8
    • Inchi: 1S/C7H8FNO2S/c1-6(12(8,10)11)7-4-2-3-5-9-7/h2-6H,1H3
    • InChI Key: FQHGFRPTRVOIFI-UHFFFAOYSA-N
    • SMILES: S(C(C)C1C=CC=CN=1)(=O)(=O)F

Computed Properties

  • Exact Mass: 189.02597783g/mol
  • Monoisotopic Mass: 189.02597783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.4Ų

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Additional information on 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride

Introduction to 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172564-42-8)

1-(pyridin-2-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2172564-42-8, belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of a pyridine ring in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure consists of an ethane backbone substituted with a sulfonyl fluoride group at one end and a pyridinyl group at the other. This bifunctional nature allows 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride to participate in a variety of chemical transformations, making it particularly useful in drug discovery and development. The sulfonyl fluoride moiety is known for its ability to undergo nucleophilic substitution reactions, which can be exploited to introduce diverse functional groups into a molecule. Additionally, the pyridine ring contributes to the compound's solubility in polar solvents and its ability to interact with biological targets.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride serves as an excellent precursor for synthesizing sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged this compound to develop new therapeutic agents targeting various diseases. For instance, studies have shown that sulfonamides derived from 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride exhibit potent inhibitory effects on enzymes involved in bacterial metabolism, making them promising candidates for antibiotic development.

The pyridine ring in 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Pyridine-based scaffolds are frequently found in approved drugs due to their ability to enhance binding affinity and metabolic stability. By incorporating this moiety into drug candidates, chemists can improve the overall efficacy and bioavailability of new treatments. Furthermore, the sulfonyl fluoride group can be selectively converted into other functional groups, such as carboxylic acids or amines, allowing for further customization of the molecular structure.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating interactions with biological targets. For example, virtual screening techniques have been used to identify sulfonamide derivatives derived from this compound that show high binding affinity for enzymes implicated in cancer progression. Such discoveries highlight the importance of 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride as a building block in medicinal chemistry.

The synthetic utility of 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has been employed in materials science for the development of novel organic electronic materials. The electron-withdrawing nature of the sulfonyl fluoride group and the electron-donating properties of the pyridine ring make this compound an attractive candidate for designing molecules with tailored electronic properties. Such materials are essential for applications ranging from organic light-emitting diodes (OLEDs) to sensors and conductive polymers.

In conclusion, 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172564-42-8) is a versatile compound with significant potential in both pharmaceutical and materials science research. Its unique structural features enable it to participate in diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. The growing body of research on sulfonamide derivatives derived from this compound underscores its importance as a tool for drug discovery and development. As computational methods continue to advance, we can expect even more innovative applications of 1-(pyridin-2-yl)ethane-1-sulfonyl fluoride in the future.

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